Cas no 111385-66-1 (2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid)

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid structure
111385-66-1 structure
Product Name:2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
CAS No:111385-66-1
MF:C19H20O3
MW:296.360305786133
MDL:MFCD00051629
CID:134257
PubChem ID:727751
Update Time:2025-04-19

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(2,3,4,5,6-pentamethylbenzoyl)-
    • 2-(Pentamethylbenzoyl)Benzoic Acid
    • 2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
    • 2,6-DIFLUORO-4-METHOXYBENZYL BROMIDE
    • 2-Pentamethylbenzoyl-benzoesaeure
    • 2-(Penthamethylbenzoyl)benzoic acid
    • 2-Carboxy-2,3,4,5,6-pentamethylbenzophenone
    • MFCD00051629
    • SCHEMBL5311591
    • CS-0316669
    • AKOS015908496
    • HMS549M01
    • DTXSID50352485
    • A802354
    • Oprea1_175485
    • CDS1_000617
    • Oprea1_222760
    • 2-(Pentamethylbenzoyl)benzoicacid
    • FT-0608891
    • 2-[oxo-(2,3,4,5,6-pentamethylphenyl)methyl]benzoic acid
    • 111385-66-1
    • AS-9180
    • CCG-242023
    • 2-(2,3,4,5,6-pentamethylphenyl)carbonylbenzoic acid
    • Maybridge1_002905
    • DivK1c_001657
    • 2-(PENTAMETHYLBENZOYL)BENZOIC ACID 98+%
    • DB-030669
    • MDL： MFCD00051629
    • Inchi： 1S/C19H20O3/c1-10-11(2)13(4)17(14(5)12(10)3)18(20)15-8-6-7-9-16(15)19(21)22/h6-9H,1-5H3,(H,21,22)
    • InChI Key： DQCUMOMIHACOJZ-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 296.14100
  • Monoisotopic Mass: 296.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • Density: 1.133
  • Melting Point: 282-284°C
  • Boiling Point: 493.3°Cat760mmHg
  • Flash Point: 266.2°C
  • Refractive Index: 1.58
  • PSA: 54.37000
  • LogP: 4.15780

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Security Information

  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-OQ416-200mg
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
 111385-66-1 95%
200mg
 ￥289.0 2022-02-28
TRC
P068280-500mg
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
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P068280-1000mg
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
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P068280-2500mg
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
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Apollo Scientific
OR23506-1g
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
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 £50.00 2024-08-03
Apollo Scientific
OR23506-5g
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
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5g
 £136.00 2024-08-03
Apollo Scientific
OR23506-10g
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
 111385-66-1
10g
 £204.00 2024-08-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33810-1g
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid, 95%
 111385-66-1 95%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33810-10g
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid, 95%
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Matrix Scientific
088960-1g
2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid
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2-(2,3,4,5,6-Pentamethylbenzoyl)benzoic acid Production Method

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